Cas no 183800-74-0 (tert-Butyl 3-(Acetylsulfanyl)azetidine-1-carboxylate)

• Product Name: tert-Butyl 3-(Acetylsulfanyl)azetidine-1-carboxylate
• CAS No: 183800-74-0
• MF: C₁₀H₁₇NO₃S
• MW: 231.311881780624
• MDL: MFCD24465865
• CID: 1382108
• PubChem ID: 18363257
• Update Time: 2025-04-20

tert-Butyl 3-(Acetylsulfanyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-(acetylthio)-, 1,1-dimethylethyl ester
• tert-Butyl 3-(acetylthio)azetidine-1-carboxylate
• tert-Butyl3-(acetylsulfanyl)azetidine-1-carboxylate
• A1-12901
• CS-0078564
• D73928
• tert-Butyl 3-(acetylsulfanyl)azetidine-1-carboxylate
• S-(1-Boc-3-azetidinyl) Ethanethioate
• tert-butyl 3-acetylsulfanylazetidine-1-carboxylate
• SCHEMBL1333807
• MFCD24465865
• 183800-74-0
• DB-173722
• t-Butyl 3-(acetylthio)azetidine-1-carboxylate
• PS-20966
• EN300-233754
• NCTWTOSRADIIRF-UHFFFAOYSA-N
• SY206455
• tert-Butyl 3-(Acetylsulfanyl)azetidine-1-carboxylate

• MDL： MFCD24465865
• Inchi： 1S/C10H17NO3S/c1-7(12)15-8-5-11(6-8)9(13)14-10(2,3)4/h8H,5-6H2,1-4H3
• InChI Key： NCTWTOSRADIIRF-UHFFFAOYSA-N
• SMILES： S(C(C)=O)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 231.09301
• Monoisotopic Mass: 231.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• PSA: 46.61

tert-Butyl 3-(Acetylsulfanyl)azetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids